Cas no 105651-85-2 (3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)-)

• Product Name: 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)-
• CAS No: 105651-85-2
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD01315140
• CID: 1158858
• PubChem ID: 1487479
• Update Time: 2025-05-25

3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)-
• Oprea1_614873
• MFCD01315140
• 8M-552S
• MLS000326450
• CHEMBL1350225
• SMR000178981
• HMS2507G21
• 5-chloro-4-methoxy-2-(4-methylphenyl)-2,3-dihydropyridazin-3-one
• 105651-85-2
• 5-chloro-4-methoxy-2-(4-methylphenyl)-3(2H)-pyridazinone
• 5-chloro-4-methoxy-2-(4-methylphenyl)pyridazin-3-one
• AKOS015993601

• MDL： MFCD01315140
• Inchi： 1S/C12H11ClN2O2/c1-8-3-5-9(6-4-8)15-12(16)11(17-2)10(13)7-14-15/h3-7H,1-2H3
• InChI Key： FZNNGEJCSSMFMR-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C(C=1OC)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9

Additional information on 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)-

Comprehensive Overview of 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)- (CAS No. 105651-85-2)

The compound 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)- (CAS No. 105651-85-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazinone core substituted with chloro, methoxy, and 4-methylphenyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3(2H)-Pyridazinone derivatives has surged due to their applications in developing novel therapeutics. A trending topic in this domain is the role of such molecules in precision medicine, where tailored treatments are designed based on individual genetic profiles. The 5-chloro-4-methoxy substitution pattern in this compound is particularly intriguing, as it enhances metabolic stability and binding affinity—a feature highly sought after in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

From an industrial perspective, CAS No. 105651-85-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing routes to produce this compound using catalytic methods and renewable solvents. Questions like "How to improve the yield of 5-chloro-4-methoxy-2-(4-methylphenyl)-3(2H)-Pyridazinone?" or "What are the eco-friendly alternatives for its synthesis?" are frequently searched, reflecting the shift toward greener practices.

The 4-methylphenyl moiety in this molecule also contributes to its lipophilicity, a property critical for crossing biological membranes. This characteristic aligns with current research trends in central nervous system (CNS) drug development, where blood-brain barrier permeability is a key challenge. Additionally, the compound’s potential as a fluorescence probe or imaging agent is being investigated, given its aromatic system’s ability to absorb and emit light.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(4-methylphenyl)-. Purity and stability studies are frequently queried in academic forums, underscoring the need for robust quality control protocols. Furthermore, patents involving this compound often highlight its utility in combinatorial chemistry libraries, which accelerate the discovery of lead compounds.

In summary, CAS No. 105651-85-2 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug design to material science—coupled with its alignment with sustainability goals, make it a subject of enduring relevance. As interdisciplinary research evolves, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.